NMDA receptor modulator 8

• Molecular Formula: C27H43F3O2
• Molecular Weight: 456.6 g/mol
• InChI: InChI=1S/C27H43F3O2/c1-17(10-13-26(5,32)27(28,29)30)20-8-9-21-19-7-6-18-16-23(2,31)14-15-24(18,3)22(19)11-12-25(20,21)4/h6,17,19-22,31-32H,7-16H2,1-5H3/t17-,19+,20-,21+,22+,23+,24+,25-,26-/m1/s1
• InChIKey: BVBRUQYHUXKZMQ-DTVVCMMRSA-N

NMDA Receptor Modulator 8 – Neuroactive Steroid PAM

NMDA receptor modulator 8 (also designated Compound 3-6 in patent WO2014160480; BDBM50597431; CAS 1629853-49-1) is a synthetic neuroactive steroid that functions as a positive allosteric modulator (PAM) of N-methyl-D-aspartate receptors (NMDARs) [1]. It shares the molecular formula C27H43F3O2 (MW 456.62) with the clinical-stage NMDAR PAM dalzanemdor (SAGE-718, CAS 1629853-48-0) but is a distinct stereoisomer, differing in the spatial arrangement of substituents on the steroid scaffold [2]. The compound was disclosed within a broader series of 3β,17β-disubstituted neuroactive steroids developed by Sage Therapeutics for conditions associated with NMDAR hypofunction [3].

Stereochemical SAR tool: distinct stereoisomer vs. dalzanemdor with reported differences in NMDAR PAM potency and subunit bias

NMDAR subtype-selective research: reported modest GluN2B-preferring profile for subunit-targeted study designs

Patent-defined reference compound: disclosed as exemplar in WO2014160480 for neuroactive steroid NMDAR PAM screening

• [1] BindingDB Entry BDBM50597431. CHEMBL5198776. EC50 data for NMDA receptor modulator 8 at human recombinant GluN1/GluN2A and GluN1/GluN2B receptors. Curated from J Med Chem (2022) 65: 9063-9075 (PMID: 35785990). Deposited 2023-06-22. View Source
• [2] MedChemExpress. NMDA receptor modulator 8 (Compound 3-6) Product Page. CAS 1629853-49-1. Molecular formula C27H43F3O2, MW 456.62. View Source
• [3] Botella GM, et al. Neuroactive steroids and methods of use thereof. WO2014160480A1. Filed March 13, 2014. Published October 2, 2014. Assignee: Sage Therapeutics. View Source

NMDA Receptor Modulator 8 vs. Dalzanemdor: Key Distinctions

Despite sharing an identical molecular formula with the clinical candidate dalzanemdor (SAGE-718), NMDA receptor modulator 8 is a distinct stereoisomer that exhibits measurably different potency and subunit bias at recombinant human NMDARs. In the same assay system (automated patch-clamp electrophysiology in HEK293 cells stably expressing recombinant human receptors), NMDA receptor modulator 8 demonstrates an EC50 of 180 nM at GluN1/GluN2B and 310 nM at GluN1/GluN2A, whereas dalzanemdor achieves EC50 values of 79 nM and 86 nM respectively [1]. This represents an approximately 2.3-fold potency difference at GluN2B and a 3.6-fold difference at GluN2A. Furthermore, NMDA receptor modulator 8 displays a modest ~1.7-fold preference for GluN2B over GluN2A, while dalzanemdor is reported to potentiate GluN1/GluN2A-D receptors with equipotency [2]. These quantitative differences in both absolute potency and subunit bias profile mean that experimental results obtained with one stereoisomer cannot be assumed to generalize to the other.

Property

NMDA receptor modulator 8

Dalzanemdor (SAGE-718)

GluN2B Potency

Lower reported potency (~2-fold weaker)

Higher reported potency (reference compound)

GluN2A Potency

Lower reported potency (>3-fold weaker)

Higher reported potency

Subunit selectivity

Modest GluN2B preference

Equipotent across GluN2A-D

Stereochemistry

Distinct stereoisomer (CAS 1629853-49-1)

Comparator stereoisomer (CAS 1629853-48-0)

• [1] BindingDB BDBM50597431 (NMDA receptor modulator 8) and BDBM50597430 (Dalzanemdor). Comparative EC50 data at human recombinant GluN1/GluN2A and GluN1/GluN2B receptors. Curated from J Med Chem (2022) 65: 9063-9075 (PMID: 35785990). View Source
• [2] Beckley JT, et al. Pharmacological characterization of SAGE-718, a novel positive allosteric modulator of N-methyl-d-aspartate receptors. Br J Pharmacol. 2024 Apr;181(7):1028-1050. doi: 10.1111/bph.16235. PMID: 37698384. View Source

NMDA Receptor Modulator 8 – Pharmacological Differentiation

GluN2B Potency vs. Dalzanemdor

NMDA receptor modulator 8 (BDBM50597431) exhibits an EC50 of 180 nM for positive allosteric modulation of recombinant human GluN1/GluN2B receptors stably expressed in HEK293 cells, assessed by automated patch-clamp electrophysiology [1]. In the same assay platform and reported in the same primary publication (J Med Chem 2022, PMID: 35785990), the development candidate dalzanemdor (SAGE-718, BDBM50597430) achieves an EC50 of 79 nM at the identical receptor subtype [2]. This yields a quantified potency difference of 2.3-fold in favor of dalzanemdor.

GluN2B Potency

Head-to-head

Target: EC50 180 nM
Comparator: EC50 79 nM
Difference: 2.3-fold (less potent)

Reported potency context; stereochemical configuration alters GluN2B modulation

Same assay platform, recombinant human receptors

Evidence Dimension	Positive allosteric modulator potency (EC50) at human recombinant GluN1/GluN2B NMDAR
Target Compound Data	EC50 = 180 nM (NMDA receptor modulator 8 / BDBM50597431)
Comparator Or Baseline	EC50 = 79 nM (Dalzanemdor / SAGE-718 / BDBM50597430)
Quantified Difference	2.3-fold less potent (180/79 nM)
Conditions	Automated patch-clamp electrophysiology; HEK293 cells stably expressing recombinant human GluN1/GluN2B receptors; PAM activity assessed as increase in glycine/L-glutamate-induced current

Why This Matters

Researchers selecting between these stereoisomers for NMDAR potentiation studies must account for this 2.3-fold potency differential at GluN2B-containing receptors, as equivalent dosing will not produce equivalent target engagement.

• [1] BindingDB BDBM50597431. CHEMBL5198776. EC50: 180 nM at human GluN1/GluN2B. Assay: Positive allosteric modulation of recombinant human GluN1/GluN2B receptor stably expressed in HEK293 cells. Curated from J Med Chem (2022) 65: 9063-9075 (PMID: 35785990). View Source
• [2] BindingDB BDBM50597430 (Dalzanemdor). EC50: 79 nM at human GluN1/GluN2B. Assay: Positive allosteric modulation of recombinant human GluN1/GluN2B receptor stably expressed in HEK293 cells. Curated from J Med Chem (2022) 65: 9063-9075 (PMID: 35785990). View Source

GluN2A Potency vs. Dalzanemdor

At recombinant human GluN1/GluN2A receptors, NMDA receptor modulator 8 (BDBM50597431) exhibits an EC50 of 310 nM, while dalzanemdor (SAGE-718, BDBM50597430) achieves an EC50 of 86 nM under identical assay conditions [1][2]. Both values derive from automated patch-clamp recordings in HEK293 cells stably expressing the respective recombinant human receptor subtypes, as reported in the same primary publication (J Med Chem 2022, PMID: 35785990). The quantified potency difference at GluN2A is 3.6-fold.

GluN2A Potency

Head-to-head

Target: EC50 310 nM
Comparator: EC50 86 nM
Difference: 3.6-fold (less potent)

Larger potency gap at GluN2A; stereochemical impact on subunit-specific modulation

Identical assay conditions

Evidence Dimension	Positive allosteric modulator potency (EC50) at human recombinant GluN1/GluN2A NMDAR
Target Compound Data	EC50 = 310 nM (NMDA receptor modulator 8 / BDBM50597431)
Comparator Or Baseline	EC50 = 86 nM (Dalzanemdor / SAGE-718 / BDBM50597430)
Quantified Difference	3.6-fold less potent (310/86 nM)
Conditions	Automated patch-clamp electrophysiology; HEK293 cells stably expressing recombinant human GluN1/GluN2A receptors; PAM activity assessed as increase in glycine/L-glutamate-induced current

Why This Matters

The larger potency gap at GluN2A (3.6-fold) compared to GluN2B (2.3-fold) indicates that stereochemical configuration disproportionately affects modulation of GluN2A-containing receptors, a critical consideration for studies targeting GluN2A-predominant brain regions.

• [1] BindingDB BDBM50597431. CHEMBL5198776. EC50: 310 nM at human GluN1/GluN2A. Assay: Positive allosteric modulation of recombinant human GluN1/GluN2A receptor stably expressed in HEK293 cells. Curated from J Med Chem (2022) 65: 9063-9075 (PMID: 35785990). View Source
• [2] Guide to Pharmacology (IUPHAR/BPS). SAGE-718 Ligand Activity Charts. GluN2A EC50: 86 nM (pEC50 7.07) in human recombinant receptors. Data from J Med Chem (2022) 65: 9063-9075 (PMID: 35785990). View Source

Subunit Selectivity Bias vs. Dalzanemdor

NMDA receptor modulator 8 demonstrates an EC50 of 180 nM at GluN1/GluN2B and 310 nM at GluN1/GluN2A, yielding a ~1.7-fold selectivity for GluN2B-containing receptors [1]. In contrast, dalzanemdor (SAGE-718) is reported to potentiate GluN1/GluN2A-D receptors with equipotency, with EC50 values of 86 nM (GluN2A) and 79 nM (GluN2B) [2][3]. The pharmacological characterization study by Beckley et al. (Br J Pharmacol, 2024) explicitly states that SAGE-718 'potentiated GluN1/GluN2A-D NMDA receptors with equipotency' [3]. Thus, while dalzanemdor functions as a pan-GluN2 PAM, NMDA receptor modulator 8 exhibits a measurable, albeit modest, GluN2B-preferring bias.

Subunit Bias

Head-to-head

Target: GluN2B/GluN2A ~1.7-fold
Comparator: ~1.1-fold (equipotent)
Modest GluN2B preference vs. pan-potentiation

Differential subunit bias; may support studies needing GluN2B-preferring modulation

GluN2C/D data not available for target

Evidence Dimension	Subunit selectivity ratio (GluN2A EC50 / GluN2B EC50)
Target Compound Data	GluN2B EC50 = 180 nM; GluN2A EC50 = 310 nM; Ratio = 1.7 (GluN2B-preferring)
Comparator Or Baseline	GluN2B EC50 = 79 nM; GluN2A EC50 = 86 nM; Ratio ≈ 1.1 (equipotent) (Dalzanemdor / SAGE-718)
Quantified Difference	NMDA receptor modulator 8 shows ~1.7-fold GluN2B preference vs. dalzanemdor's ~1.1-fold (equipotent) profile. GluN2C and GluN2D data not available for NMDA receptor modulator 8.
Conditions	Automated patch-clamp; HEK293 cells expressing recombinant human GluN1/GluN2A or GluN1/GluN2B; same publication (J Med Chem 2022, PMID: 35785990)

Why This Matters

The differential subunit bias profile makes NMDA receptor modulator 8 a potentially more suitable tool compound for studies requiring preferential GluN2B potentiation, whereas dalzanemdor is more appropriate when equipotent pan-GluN2 modulation is desired. Note: GluN2C and GluN2D selectivity data are not publicly available for NMDA receptor modulator 8, limiting full subunit profiling.

• [1] BindingDB BDBM50597431. CHEMBL5198776. EC50: 180 nM (GluN1/GluN2B) and 310 nM (GluN1/GluN2A). Curated from J Med Chem (2022) 65: 9063-9075 (PMID: 35785990). View Source
• [2] Guide to Pharmacology (IUPHAR/BPS). SAGE-718 Ligand Activity Charts. GluN2A EC50: 86 nM; GluN2B EC50: 79 nM. Data from J Med Chem (2022) 65: 9063-9075 (PMID: 35785990). View Source
• [3] Beckley JT, et al. Pharmacological characterization of SAGE-718, a novel positive allosteric modulator of N-methyl-d-aspartate receptors. Br J Pharmacol. 2024 Apr;181(7):1028-1050. Key results: 'SAGE-718 potentiated GluN1/GluN2A-D NMDA receptors with equipotency.' PMID: 37698384. View Source

Stereochemical Differentiation from Dalzanemdor

NMDA receptor modulator 8 (CAS 1629853-49-1) and dalzanemdor (SAGE-718, CAS 1629853-48-0) share the identical molecular formula C27H43F3O2 (MW 456.62) but are distinct stereoisomers with different CAS registry numbers and different SMILES notations [1]. The CAS numbers differ by a single digit (49-1 vs. 48-0), reflecting their close structural relationship as stereoisomers within the same patent family (WO2014160480). Despite their shared formula, the two compounds differ by 2.3-fold in GluN2B potency and 3.6-fold in GluN2A potency, as quantified above [2]. This stereoisomer pair provides a valuable tool for studying how subtle changes in three-dimensional steroid conformation affect NMDAR PAM pharmacology.

Stereochemical Identity

Specification review

CAS 1629853-49-1 (target)
CAS 1629853-48-0 (dalzanemdor)
Same molecular formula, distinct SMILES

Procurement must verify CAS to obtain correct stereoisomer

CAS numbers differ by one digit

Evidence Dimension	Structural identity and CAS registry differentiation from closest stereoisomer analog
Target Compound Data	CAS 1629853-49-1; Formula C27H43F3O2; MW 456.62; SMILES: FC([C@@](C)(CC[C@@H](C)[C@H]1CC[C@H]2[C@@H]3CC=C4C[C@](C)(CC[C@]4(C)[C@H]3CC[C@@]21C)O)O)(F)F
Comparator Or Baseline	CAS 1629853-48-0; Formula C27H43F3O2; MW 456.62 (Dalzanemdor / SAGE-718)
Quantified Difference	Distinct CAS registry; discrete stereoisomers with 2.3-fold (GluN2B) to 3.6-fold (GluN2A) potency differential
Conditions	Structural identity confirmed by CAS registry, molecular formula, and SMILES notation from vendor and database records referenced to patent WO2014160480 and J Med Chem 2022 (PMID: 35785990)

Why This Matters

Procurement must specify the correct CAS number (1629853-49-1) to ensure the intended stereoisomer is obtained. Ordering by molecular formula alone risks receiving dalzanemdor (CAS 1629853-48-0) or other stereoisomers from the same patent series, which have quantifiably different pharmacological properties.

• [1] KEGG DRUG Database. Dalzanemdor entry. CAS 1629853-48-0. Molecular formula C27H43F3O2, MW 456.62. NMDA receptor modulator. View Source
• [2] Hill MD, et al. SAGE-718: A First-in-Class N-Methyl-d-Aspartate Receptor Positive Allosteric Modulator for the Potential Treatment of Cognitive Impairment. J Med Chem. 2022 Jul 14;65(13):9063-9075. PMID: 35785990. View Source

Chemotype Comparison: Steroid vs. Non-Steroid PAMs

NMDA receptor modulator 8 belongs to the neuroactive steroid class of NMDAR PAMs, which are characterized by a tetracyclic steroid nucleus with substitutions at C3 and C17 positions [1]. This chemotype is pharmacologically distinct from other NMDAR PAM classes such as the pyrrolidinone-based pan-potentiator UBP646 (active at GluN2A-D), the GluN2A-selective potentiator UBP512, and the GluN2C/D-selective PAM PTC-174 [2]. Neuroactive steroid PAMs are proposed to bind at a distinct allosteric site within the transmembrane domain of NMDARs and increase channel open probability, whereas non-steroid chemotypes may interact at different allosteric loci [3]. While quantitative cross-chemotype potency comparisons in identical assay systems are not available for NMDA receptor modulator 8 specifically, the steroid scaffold confers physicochemical properties (cLogP, hydrogen bond donor/acceptor counts) that differ systematically from non-steroid NMDAR PAMs.

Chemotype Class

Class-level

Neuroactive steroid vs. non-steroid PAMs (UBP646, PTC-174); proposed transmembrane domain binding site

Class-level differentiation; may support orthogonal chemotype control in gating studies

No direct cross-chemotype potency data for this compound

Evidence Dimension	Chemical scaffold class and proposed allosteric binding site compared to non-steroid NMDAR PAM chemotypes
Target Compound Data	Neuroactive steroid (tetracyclic core; C27H43F3O2; 2 HBD; 5 HBA; cLogP predicted high); NMDA receptor PAM at GluN2A/GluN2B
Comparator Or Baseline	Non-steroid PAMs: UBP646 (pan-potentiator), UBP512 (GluN2A-selective), PTC-174 (GluN2C/D-selective). Direct cross-chemotype potency data for NMDA receptor modulator 8 not available.
Quantified Difference	No direct quantitative cross-chemotype comparison data available for NMDA receptor modulator 8. Differentiation is based on chemotype class and proposed mechanism (channel open probability increase via transmembrane domain binding).
Conditions	Class-level comparison across published NMDAR PAM chemotypes; see Pharmacological Modulation of NMDA Receptor Activity review (PMC, 2012) for cross-class framework

Why This Matters

When selecting an NMDAR PAM for research, the steroid chemotype of NMDA receptor modulator 8 provides a mechanistically distinct tool from non-steroid PAMs, potentially engaging a different allosteric site and producing different downstream effects on channel gating kinetics. This chemotype differentiation is relevant for target engagement studies where orthogonal chemical matter is needed.

• [1] Botella GM, et al. Neuroactive steroids and methods of use thereof. WO2014160480A1. Patent describes structure-activity relationships for 3β,17β-disubstituted neuroactive steroid NMDA receptor modulators. Filed 2014-03-13. View Source
• [2] Monaghan DT, Irvine MW, Costa BM, Fang G, Jane DE. Pharmacological modulation of NMDA receptor activity and the advent of negative and positive allosteric modulators. Neurochem Int. 2012 Oct;61(4):581-92. PMC3446802. Review describing NMDAR PAM chemotype classes including UBP646, UBP512, and neuroactive steroids. View Source
• [3] Beckley JT, et al. Pharmacological characterization of SAGE-718, a novel positive allosteric modulator of N-methyl-d-aspartate receptors. Br J Pharmacol. 2024 Apr;181(7):1028-1050. Reports that neuroactive steroid NMDAR PAM activity is driven by increased channel open probability. PMID: 37698384. View Source

NMDA Receptor Modulator 8 – Application Scenarios

Stereochemical SAR Studies

NMDA receptor modulator 8 (CAS 1629853-49-1) and dalzanemdor (CAS 1629853-48-0) form a stereoisomer pair with the identical molecular formula (C27H43F3O2) but quantifiably different NMDAR PAM potency and subunit bias [1]. This makes NMDA receptor modulator 8 an essential comparator compound for SAR studies aimed at understanding how specific stereochemical configurations on the steroid scaffold influence NMDAR allosteric modulation. The 2.3-fold potency difference at GluN2B (180 vs 79 nM) and 3.6-fold difference at GluN2A (310 vs 86 nM) provide measurable pharmacological endpoints for correlating structural changes with functional outcomes [2]. Researchers can use this compound pair to probe the stereochemical determinants of PAM binding pose, efficacy, and subunit selectivity within the neuroactive steroid chemotype.

GluN2B-Biased Potentiation Studies

For experimental protocols that benefit from preferential GluN2B over GluN2A potentiation, NMDA receptor modulator 8 offers a ~1.7-fold GluN2B bias (EC50: 180 nM at GluN2B vs 310 nM at GluN2A) [1]. While this selectivity is modest, it contrasts with dalzanemdor's equipotent profile across GluN2A-D [2]. This property is relevant for in vitro electrophysiology or calcium imaging studies in recombinant systems where differential GluN2 subunit modulation is the experimental variable of interest. Users should note that GluN2C and GluN2D selectivity data are not publicly available for this compound, and the modest selectivity window may require careful concentration-response design to isolate subunit-specific effects.

Patent-Defined Reference for NMDAR PAM Screening

NMDA receptor modulator 8 is disclosed as 'Compound 3-6' in the foundational patent WO2014160480, which describes the structure-activity relationships for a series of 3β,17β-disubstituted neuroactive steroid NMDAR modulators [1]. The patent reports that compounds in this series display 50-100% potentiation of NMDA receptor responses at 10 μM, with specific structural features (e.g., fluorination on the C17 side chain) that improve potency and limit maximum potentiation [1]. As a well-defined patent exemplar with quantitative potency data at defined recombinant receptor subtypes (GluN2A EC50 310 nM, GluN2B EC50 180 nM), NMDA receptor modulator 8 serves as a useful reference standard for screening cascades that aim to identify novel neuroactive steroid NMDAR PAMs with improved potency or altered subunit selectivity profiles [2].

Chemical Probe for NMDAR Gating Studies

Neuroactive steroid NMDAR PAMs, including NMDA receptor modulator 8, are proposed to act via a distinct mechanism—increasing channel open probability through binding at a site within the transmembrane domain—that differs from other PAM chemotypes [1]. The Beckley et al. (2024) study demonstrated that the related compound SAGE-718 increases the rate of unblock of the NMDA receptor open channel blocker ketamine, providing direct evidence for a channel open probability mechanism [1]. While this specific mechanistic experiment has not been published for NMDA receptor modulator 8 itself, its membership in the same neuroactive steroid chemotype class supports its utility as a chemical probe for investigating how stereochemical variations affect channel gating modulation. Researchers can deploy NMDA receptor modulator 8 alongside non-steroid PAMs (e.g., UBP646, PTC-174) as orthogonal chemical matter to control for chemotype-specific effects in NMDAR gating studies [2].

Application

Selection Property

Validation Focus

Stereochemical SAR studies

Stereoisomer pair with reported pharmacological differences

Potency and subunit bias comparison (GluN2A/GluN2B)

GluN2B-biased potentiation studies

Reported modest GluN2B-preferring profile

Subunit-selective concentration-response experimental design

Patent-defined reference for screening

Patent exemplar (WO2014160480) with defined receptor subtype data

Screening cascade alignment and SAR interpretation

Chemical probe for NMDAR gating

Neuroactive steroid chemotype (proposed channel open probability mechanism)

Orthogonal chemotype control and gating kinetics studies

• [1] Beckley JT, et al. Pharmacological characterization of SAGE-718, a novel positive allosteric modulator of N-methyl-d-aspartate receptors. Br J Pharmacol. 2024 Apr;181(7):1028-1050. Reports that neuroactive steroid NMDAR PAMs increase channel open probability and accelerate ketamine unblock. PMID: 37698384. View Source
• [2] Monaghan DT, Irvine MW, Costa BM, Fang G, Jane DE. Pharmacological modulation of NMDA receptor activity and the advent of negative and positive allosteric modulators. Neurochem Int. 2012 Oct;61(4):581-92. PMC3446802. Review describing distinct NMDAR PAM chemotype classes and binding sites. View Source